Cas no 2138146-37-7 (3,4-Quinolinediamine, 5,7-dibromo-)

• Product Name: 3,4-Quinolinediamine, 5,7-dibromo-
• CAS No: 2138146-37-7
• MF: C₉H₇Br₂N₃
• MW: 316.979979753494
• CID: 5268784
• Update Time: 2025-05-19

3,4-Quinolinediamine, 5,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,7-dibromo-

• Inchi： 1S/C9H7Br2N3/c10-4-1-5(11)8-7(2-4)14-3-6(12)9(8)13/h1-3H,12H2,(H2,13,14)
• InChI Key： HVYVPKKVYYCELY-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C(Br)C=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,7-dibromo-

3,4-Quinolinediamine, 5,7-Dibromo-: A Comprehensive Overview

The compound 3,4-Quinolinediamine, 5,7-dibromo-, with the CAS number 2138146-37-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the quinoline family of heterocyclic compounds, which are known for their unique electronic properties and wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of bromine atoms at the 5 and 7 positions further enhances its reactivity and functional versatility.

The synthesis of 3,4-Quinolinediamine, 5,7-dibromo- typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. The quinoline skeleton is first synthesized via a Skraup oxidation or a modified Doebner reaction, followed by selective bromination at the desired positions using bromine or N-bromosuccinimide (NBS) under controlled conditions. The diamine functionality is introduced through aminating agents such as hydrazine or ammonia in the presence of appropriate catalysts.

The structural features of 3,4-Quinolinediamine, 5,7-dibromo- make it an attractive candidate for various applications. The quinoline ring provides aromatic stability and π-conjugation capabilities, while the bromine atoms introduce electron-withdrawing effects that modulate the electronic properties of the molecule. This combination makes it suitable for use as a precursor in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated its potential as a building block for constructing porous materials with high surface areas and tunable pore sizes.

In the pharmaceutical industry, 3,4-Quinolinediamine, 5,7-dibromo- has shown promise as a lead compound for drug discovery. Its ability to act as a ligand for metal ions such as copper and zinc has led to its investigation in the development of anti-cancer agents and neuroprotective drugs. For instance, researchers have explored its role in targeting metalloenzymes involved in cell signaling pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's.

The electronic properties of this compound also make it an interesting candidate for optoelectronic applications. Its absorption spectrum in the visible region suggests potential use in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs). Recent studies have focused on modifying its structure to enhance its photovoltaic efficiency and stability under ambient conditions.

In terms of environmental applications, 3,4-Quinolinediamine, 5,7-dibromo- has been investigated for its ability to act as a sorbent for heavy metal ions in contaminated water systems. Its high binding capacity for metals such as lead and cadmium makes it a potential candidate for water purification technologies. Researchers are currently exploring methods to scale up its production while maintaining its sorption efficiency.

The growing interest in sustainable chemistry has also led to investigations into the eco-friendly synthesis of this compound. Green chemistry approaches such as microwave-assisted synthesis and enzymatic catalysis are being explored to reduce waste generation and energy consumption during its production. These efforts align with global initiatives aimed at promoting environmentally benign chemical processes.

In conclusion, 3,4-Quinolinediamine, 5,7-dibromo- is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.